Cas no 7357-66-6 (4-Acetamido-2-bromo-5-nitroanisole)

• Product Name: 4-Acetamido-2-bromo-5-nitroanisole
• CAS No: 7357-66-6
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• MDL: MFCD16618927
• CID: 978215
• PubChem ID: 235991
• Update Time: 2025-06-11

4-Acetamido-2-bromo-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-4-methoxy-2-nitrophenyl)acetamide
• 4-AcetaMido-2-broMo-5-nitroanisole
• DTXSID40284600
• NSC-37989
• MFCD16618927
• BS-25970
• AKOS015837919
• A866066
• Benzenamine, N-acetyl-3-bromo-4-methoxy-6-nitro-
• 2-Bromo-4-acetamino-5-nitroanisole
• 7357-66-6
• N-(5-Bromo-4-methoxy-2-nitrophenyl)acetamide #
• NSC37989
• SCHEMBL4346832
• DB-367264
• 4-Acetamido-2-bromo-5-nitroanisole

• MDL： MFCD16618927
• Inchi： 1S/C9H9BrN2O4/c1-5(13)11-7-3-6(10)9(16-2)4-8(7)12(14)15/h3-4H,1-2H3,(H,11,13)
• InChI Key： WFVRYIASUVEKMY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 287.97500
• Monoisotopic Mass: 287.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2A^2

Experimental Properties

• Density: 1.656
• Melting Point: 171-173 ºC
• Boiling Point: 455.3°C at 760 mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.621
• PSA: 84.15000
• LogP: 2.92050

Additional information on 4-Acetamido-2-bromo-5-nitroanisole

4-Acetamido-2-bromo-5-nitroanisole (CAS No: 7357-66-6)

The compound 4-Acetamido-2-bromo-5-nitroanisole (CAS No: 7357-66-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an acetamido group, a bromine atom, and a nitro group attached to an anisole backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-Acetamido-2-bromo-5-nitroanisole in the development of advanced materials, particularly in the field of electronics. Researchers have explored its role as a precursor for synthesizing high-performance polymers and organic semiconductors. The presence of the nitro group enhances the compound's electron-withdrawing properties, which is crucial for achieving desired electronic characteristics in these materials.

In addition to its role in materials science, 4-Acetamido-2-bromo-5-nitroanisole has also been investigated for its potential in pharmaceutical applications. The bromine atom and acetamido group contribute to the compound's reactivity, making it a promising candidate for drug design and synthesis. Recent advancements in medicinal chemistry have demonstrated its ability to act as a scaffold for developing bioactive molecules with targeted therapeutic effects.

The synthesis of 4-Acetamido-2-bromo-5-nitroanisole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to optimize the production of this compound. These techniques not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From an analytical perspective, 4-Acetamido-2-bromo-5-nitroanisole has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 4-Acetamido-2-bromo-5-nitroanisole (CAS No: 7357-66-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in both research and industry. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing to the development of innovative solutions in various fields.